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metathesis reaction aluminum chloride
butyllithium

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Aluminum, tributyl-

CAS No.: 1116-70-7

Cat. No.: S1502603

Reagent Profiles and Specifications

Understanding the properties of the starting materials is crucial for experimental design and safety

assessment.

Table 1: Aluminum Chloride (AICls) Profile

Parameter Specification / Description

Chemical Formula AICIs [1]

Modality Small Molecule [1]

Molar Mass 133.341 g/mol [1]

Common Uses Lewis acid catalyst; active ingredient in antiperspirants (up to 15%) and

topical hemostatic agents [1]

Mechanism as Causes obstruction of distal sweat gland ducts via protein precipitation
Antiperspirant and mechanical plug formation [1]
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Parameter Specification | Description

Pharmacokinetics (Oral) ~17-30% absorption; V4: 38.4 + 6.4 mL/kg; Protein binding: ~98%; Half-
life: ~5.3 hours [1]

Toxicity (Oral LDso in rat) 3470 mg/kg [1]

Table 2: sec-Butyllithium (C4HsLi) Profile

Parameter Specification / Description

CAS Number 598-30-1 [2]

Chemical Formula CaHoli [2]

Molar Mass 64.05 g/mol [2]

Typical 1.3 mol/L solution in hexane [2]
Commercial Form

Purity (Activity) > 98% [2]
Primary Strong base and nucleophile in organic synthesis; initiator in anionic
Applications polymerization; synthesis of pharmaceuticals and fine chemicals [2]

Storage & Handling Tightly closed container in a closed, dry, ventilated place [2]

Transport UN 3394, Class 4 [2]
Information

Critical Safety and Handling Protocols

The extreme reactivity of these reagents demands rigorous safety protocols.

¢ Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety goggles. A face shield is recommended when
handling large quantities.
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¢ Handling Aluminum Chloride: This compound is corrosive and can cause severe skin and eye
irritation [1]. Handle it in a well-ventilated area, preferably within a fume hood, to avoid inhalation of
dust.

¢ Handling sec-Butyllithium: This organolithium reagent is highly reactive and pyrophoric (ignites
spontaneously in air) [2]. All procedures must be conducted under an inert atmosphere (e.g., argon or
nitrogen) using standard Schlenk-line or glovebox techniques. Use syringes and cannulas that are dry
and purged with inert gas.

e Emergency Preparedness: Have appropriate fire extinguishers (e.g., Class D for metal fires) and dry
sand readily available. Have a clear plan for spill containment and neutralization.

Research Context and Potential Synthetic Pathways

While a direct metathesis protocol is not detailed in the search results, the properties of the reagents indicate

likely research contexts.

e Aluminum Chloride as a Lewis Acid: Anhydrous AICls is one of the most commonly used Lewis
acids, particularly in Friedel-Crafts alkylation and acylation reactions [1]. Its role in a metathesis with
an organolithium compound would likely be to generate another organoaluminum species.

e Generation of Trialkylaluminum Compounds: A metathesis reaction between AICls and three
equivalents of RLi is a classical method to synthesize trialkylaluminum compounds (AIRs3).

¢ Use in lonic Liquids for Electrochemistry: A significant portion of the search results focuses on the
reaction of AICIs with organic chlorides (like 1-butyl-3-methylimidazolium chloride) to form
chloroaluminate ionic liquids [3] [4]. These are not simple metathesis reactions but complex equilibria
systems used as electrolytes in aluminum-ion batteries, involving ions like AlCla~ and AlzClz~ [3] [4].
The reaction with butyllithium follows a different pathway, as butyllithium provides an alkyl anion
rather than a chloride anion.

Experimental Workflow for Organoaluminum Synthesis

The diagram below outlines a general workflow for handling highly reactive reagents and synthesizing

organometallic compounds, based on standard practices in the field.
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Start Experiment

Preparation and Safety

Reaction Setup Reaction Execution

[ Place AICIs in reaction flask )

Add dry, aprotic solvent
(e.g., hexane, ether)

Cool flask to low T
(e.g., 0°C ice bath)

Work-up and Analysis

Ensure all glassware
is clean and oven-dried

Slowly add sec-BuLi solution
via syringe or cannula

:

Quench reaction carefully
(isopropanol, then water)
Monitor reaction:
Gas evolution, color change,
temperature control

Gxtract and purify producg
Stir for specified time Analyze product:
at controlled temperature NMR spectroscopy

l

Assemble apparatus
under inert gas (N2/Ar)

N\

Prepare reagents:
AICIs (anhydrous solid)
sec-BulLi (solution in hexane)

Click to download full resolution via product page

Key Considerations for Protocol Development

¢ Solvent Selection: Use strictly dry and aprotic solvents (e.g., hexane, toluene, diethyl ether) to
prevent decomposition of the reagents.

e Stoichiometry: The molar ratio of AICls to butyllithium will determine the product. A 1:3 ratio targets
tri-sec-butylaluminum, while other ratios may yield chloride-bridged oligomers.

¢ Reaction Monitoring: The reaction is likely exothermic. Use an ice bath to control the temperature.
The formation of a precipitate (LiCl) and potential changes in the solution's color or consistency can
be observed.

¢ Product Characterization: The intended product, tri-sec-butylaluminum, is expected to be a

pyrophoric liquid. It can be characterized by 1H NMR, 13C NMR, and 27Al NMR spectroscopy. 2Al
NMR is a particularly powerful tool for characterizing aluminum-containing species, as indicated by its
use in studying chloroaluminate ionic liquids [5] [3].
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Important Limitations and Next Steps

A primary limitation of the current search is that it does not provide a specific, detailed experimental

procedure for the metathesis reaction between aluminum chloride and butyllithium.

To proceed, I recommend consulting specialized organometallic chemistry textbooks and primary literature

for explicit protocols. Key search terms could include:

¢ "synthesis of trialkylaluminum compounds"
e "preparation of tri-sec-butylaluminum”
e "organoaluminum synthesis via metathesis"

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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